Cas no 898784-50-4 ((3,4-dimethylphenyl)-oxazol-2-yl-methanone)

(3,4-dimethylphenyl)-oxazol-2-yl-methanone structure
898784-50-4 structure
Product Name:(3,4-dimethylphenyl)-oxazol-2-yl-methanone
CAS No:898784-50-4
MF:C12H11NO2
MW:201.221243143082
MDL:MFCD07699398
CID:1945526
PubChem ID:24723691
Update Time:2025-04-21

(3,4-dimethylphenyl)-oxazol-2-yl-methanone Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-DIMETHOXYBENZOYL)OXAZOLE
    • (3,4-dimethylphenyl)-oxazol-2-yl-methanone
    • LogP
    • MFCD07699398
    • DTXSID40642125
    • 898784-50-4
    • (3,4-Dimethylphenyl)(1,3-oxazol-2-yl)methanone
    • 2-(3,4-DIMETHYLBENZOYL)-1,3-OXAZOLE
    • 2-(3,4-Dimethylbenzoyl)oxazole
    • AKOS016019089
    • (3,4-dimethylphenyl)-(1,3-oxazol-2-yl)methanone
    • (3,4-Dimethylphenyl)(oxazol-2-yl)methanone
    • MDL: MFCD07699398
    • Inchi: 1S/C12H11NO2/c1-8-3-4-10(7-9(8)2)11(14)12-13-5-6-15-12/h3-7H,1-2H3
    • InChI Key: WWQAOVYGIPDHBN-UHFFFAOYSA-N
    • SMILES: O1C=CN=C1C(C1C=CC(C)=C(C)C=1)=O

Computed Properties

  • Exact Mass: 201.078978594Da
  • Monoisotopic Mass: 201.078978594Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 43.1Ų

(3,4-dimethylphenyl)-oxazol-2-yl-methanone Pricemore >>

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